Cas no 494783-13-0 (Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-)

Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)- structure
494783-13-0 structure
Product Name:Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-
CAS No:494783-13-0
MF:C13H21N3
MW:219.325942754745
CID:1522111
PubChem ID:18713602
Update Time:2025-04-21

Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N,N-dimethyl-2-(1-piperazinyl)-
    • N,N-dimethyl(2-(piperazin-1-yl)phenyl)methanamine
    • 494783-13-0
    • dimethyl[(2-piperazinylphenyl)methyl]amine
    • DA-05503
    • SCHEMBL4520348
    • ATTCCASKRFESFD-UHFFFAOYSA-N
    • Inchi: 1S/C13H21N3/c1-15(2)11-12-5-3-4-6-13(12)16-9-7-14-8-10-16/h3-6,14H,7-11H2,1-2H3
    • InChI Key: ATTCCASKRFESFD-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2CN(C)C)CCNCC1

Computed Properties

  • Exact Mass: 219.17373
  • Monoisotopic Mass: 219.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.51
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